3-bromo-N-(2-imidazol-1-ylethyl)benzenesulfonamide

• IUPAC Name: 3-bromo-N-(2-imidazol-1-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C11H12BrN3O2S/c12-10-2-1-3-11(8-10)18(16,17)14-5-7-15-6-4-13-9-15/h1-4,6,8-9,14H,5,7H2
• InChI Key: HPNBYGICNBPWOW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)S(=O)(=O)NCCN2C=CN=C2
• Molecular Formula: C11H12BrN3O2S
• Molecular Weight: 330.20 g/mol

Description

3-bromo-N-(2-imidazol-1-ylethyl)benzenesulfonamide, also known as BIS, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. BIS belongs to the family of sulfonamide compounds and has been studied for its anti-inflammatory, anti-tumor, and anti-viral properties.

Mechanism of Action

The mechanism of action of 3-bromo-N-(2-imidazol-1-ylethyl)benzenesulfonamide is not fully understood. However, it is believed that 3-bromo-N-(2-imidazol-1-ylethyl)benzenesulfonamide exerts its therapeutic effects by inhibiting the activity of enzymes such as carbonic anhydrase and lipoxygenase. These enzymes play a crucial role in the inflammatory response and tumor growth, and their inhibition by 3-bromo-N-(2-imidazol-1-ylethyl)benzenesulfonamide can lead to a reduction in inflammation and tumor growth.
Biochemical and Physiological Effects:
3-bromo-N-(2-imidazol-1-ylethyl)benzenesulfonamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that 3-bromo-N-(2-imidazol-1-ylethyl)benzenesulfonamide can inhibit the growth of cancer cells and reduce the production of pro-inflammatory cytokines. In vivo studies have shown that 3-bromo-N-(2-imidazol-1-ylethyl)benzenesulfonamide can reduce inflammation in animal models of rheumatoid arthritis and inhibit tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-bromo-N-(2-imidazol-1-ylethyl)benzenesulfonamide in lab experiments is its high yield synthesis method, which makes it easy to obtain large quantities of the compound. Another advantage is its potential therapeutic applications in various fields of science. However, one of the limitations of using 3-bromo-N-(2-imidazol-1-ylethyl)benzenesulfonamide in lab experiments is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 3-bromo-N-(2-imidazol-1-ylethyl)benzenesulfonamide. One area of research is the development of 3-bromo-N-(2-imidazol-1-ylethyl)benzenesulfonamide analogs with improved solubility and potency. Another area of research is the investigation of the mechanism of action of 3-bromo-N-(2-imidazol-1-ylethyl)benzenesulfonamide, which can help in the development of more effective therapeutic agents. Furthermore, the potential use of 3-bromo-N-(2-imidazol-1-ylethyl)benzenesulfonamide in combination with other drugs for the treatment of various diseases should also be explored.

Synthesis Methods

The synthesis of 3-bromo-N-(2-imidazol-1-ylethyl)benzenesulfonamide involves the reaction of 3-bromoaniline and imidazole in the presence of sulfuric acid. The product is then purified using column chromatography to obtain the pure compound. This method provides a high yield of 3-bromo-N-(2-imidazol-1-ylethyl)benzenesulfonamide, making it an efficient method for synthesis.

Scientific Research Applications

3-bromo-N-(2-imidazol-1-ylethyl)benzenesulfonamide has been studied for its potential therapeutic applications in various fields of science. In the field of medicine, 3-bromo-N-(2-imidazol-1-ylethyl)benzenesulfonamide has been shown to have anti-inflammatory properties that can help in the treatment of inflammatory diseases such as rheumatoid arthritis. 3-bromo-N-(2-imidazol-1-ylethyl)benzenesulfonamide has also been studied for its anti-tumor properties and has shown promising results in the treatment of cancer. In the field of virology, 3-bromo-N-(2-imidazol-1-ylethyl)benzenesulfonamide has been studied for its anti-viral properties and has shown potential in the treatment of viral infections such as HIV.